Cas no 143883-73-2 (2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid)
143883-73-2 structure
Product Name:2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid
CAS No:143883-73-2
MF:C8H7BrO5
MW:263.042182207108
CID:2776856
PubChem ID:14992043
Update Time:2025-04-21
2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 143883-73-2
- 2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid
- DTXSID10566642
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- Inchi: 1S/C8H7BrO5/c1-14-4-2-3(8(12)13)5(9)7(11)6(4)10/h2,10-11H,1H3,(H,12,13)
- InChI Key: FKXVJJUTKUVGFG-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=C(C=C1C(=O)O)OC)O)O
Computed Properties
- Exact Mass: 261.94769Da
- Monoisotopic Mass: 261.94769Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 87Ų
2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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